N-Desmethyl Clarithromycin

Specification

• CAS No.: 101666-68-6
• Molecular Formula: C37H67NO13
• Molecular Weight: 733.9 g/mol
• IUPAC Name: (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-3-hydroxy-6-methyl-4-(methylamino)oxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
• Standard InChI: InChI=1S/C37H67NO13/c1-14-25-37(10,44)30(41)20(4)27(39)18(2)16-36(9,46-13)32(51-34-28(40)24(38-11)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-35(8,45-12)31(42)23(7)48-26/h18-26,28-32,34,38,40-42,44H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• Standard InChI Key: CIJTVUQEURKBDL-RWJQBGPGSA-N
• Isomeric SMILES: CC[C@@H]1[C@@]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)NC)O)(C)OC)C)C)O)(C)O
• SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)NC)O)(C)OC)C)C)O)(C)O
• Canonical SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)NC)O)(C)OC)C)C)O)(C)O
• Appearance: White to Off-White Solid
• Melting Point: 200-202°C

Introduction

Chemical Identity and Structural Characteristics

N-Desmethyl Clarithromycin, identified by the Chemical Abstracts Service (CAS) registry number 101666-68-6, belongs to the macrolide antibiotic family. This compound is structurally related to clarithromycin but differs by the absence of one methyl group, as indicated by the "desmethyl" designation in its nomenclature.

Basic Chemical Properties

The compound exhibits specific chemical and physical properties that are important for its identification and characterization. The following table presents the key chemical properties of N-Desmethyl Clarithromycin:

Property	Value
CAS Number	101666-68-6
Molecular Formula	C37H67NO13
Molecular Weight	733.93 g/mol
Synonyms	N-Demethyl-6-O-methylerythromycin, 3′′-N-Demethylclarithromycin, N-(Desmethyl)clarithromycin, N-Demethylclarithromycin, USP Clarithromycin Impurity D
Related API	Clarithromycin
Category	Impurities

The molecular structure of N-Desmethyl Clarithromycin features the characteristic macrolide lactone ring with sugar moieties that is typical of the erythromycin antibiotic class, but with a specific modification in the amine functionality.

Structural Relationship to Clarithromycin

N-Desmethyl Clarithromycin is structurally derived from clarithromycin through the removal of one methyl group from the dimethylamino moiety in the sugar component. This structural modification affects the compound's pharmacological and physicochemical properties compared to the parent compound, clarithromycin.

Applications and Analytical Significance

The compound holds substantial importance in pharmaceutical quality assurance and research applications, serving multiple critical functions in the analysis and production of clarithromycin-based medications.

N-Desmethyl Clarithromycin is primarily utilized as a reference standard in analytical chemistry. It functions as:

• A working standard for calibration in analytical methods

• A secondary reference standard for comparative analyses

• A quality control marker in pharmaceutical production

These applications require additional internal validation according to respective FDA regulations and guidelines to ensure reliability in analytical procedures.

Quality Control and Quality Assurance

In pharmaceutical manufacturing, N-Desmethyl Clarithromycin serves as a critical impurity marker during the commercial production of clarithromycin and its related formulations. Its quantification helps ensure batch-to-batch consistency and compliance with regulatory specifications for pharmaceutical purity.

Regulatory Applications

The compound plays a significant role in regulatory submissions, particularly in:

• Abbreviated New Drug Application (ANDA) filings to the FDA

• Toxicity studies of clarithromycin formulations

• Impurity profiling required for pharmaceutical approval processes

These applications underscore the importance of N-Desmethyl Clarithromycin in ensuring the safety and efficacy of clarithromycin-based medications.

Metabolic Pathways and Pharmacokinetics

Understanding the metabolic relationship between clarithromycin and N-Desmethyl Clarithromycin provides important insights into the pharmacokinetic properties and biological processing of clarithromycin in various organisms.

Metabolism in Human Systems

Clarithromycin undergoes metabolism primarily through the hepatic cytochrome P450 system, specifically via the CYP3A4 isoenzyme. The primary metabolic pathway for clarithromycin involves formation of 14-OH clarithromycin, which is pharmacologically active and works synergistically with the parent compound.

N-Desmethyl Clarithromycin represents a potential metabolic product resulting from N-demethylation processes. This metabolic pathway is significant in understanding the complete metabolic profile of clarithromycin in humans and its potential impact on drug interactions and efficacy.

Analytical Methods for Detection and Quantification

The accurate detection and quantification of N-Desmethyl Clarithromycin requires sophisticated analytical methodologies, particularly when analyzing complex biological matrices or pharmaceutical formulations.

Chromatographic and Spectrometric Techniques

Modern analytical approaches employ advanced chromatographic separation coupled with high-resolution mass spectrometry. Research has demonstrated the effectiveness of LC/ESI-HR-MS in identifying clarithromycin metabolites in biological matrices.

The analytical method typically involves:

• Sample extraction using techniques such as ultrasonic shaking, orbital shaking, and centrifugation

• Chromatographic separation on C18 columns using gradient elution with formic acid-water and acetonitrile as mobile phases

• Mass spectrometric detection in positive ion mode for identification and quantification

These methods provide the sensitivity and specificity necessary to detect N-Desmethyl Clarithromycin at trace levels in complex matrices.

The compound's applications span reference standard usage, quality control markers, and regulatory submission requirements. Its metabolism exhibits species-specific patterns, with different metabolic pathways observed in human systems compared to avian models.

Advanced analytical techniques, particularly LC/ESI-HR-MS, enable accurate detection and quantification of N-Desmethyl Clarithromycin in various matrices. From a regulatory perspective, the compound is subject to specific control requirements and considerations related to potential nitrosamine derivatives.